Cas no 1158209-83-6 (7-bromo-1-methyl-1H-indole-3-sulfonamide)
7-bromo-1-methyl-1H-indole-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-1-methyl-1H-indole-3-sulfonamide
- SCHEMBL2175461
- 1158209-83-6
- EN300-37267380
-
- Inchi: 1S/C9H9BrN2O2S/c1-12-5-8(15(11,13)14)6-3-2-4-7(10)9(6)12/h2-5H,1H3,(H2,11,13,14)
- InChI Key: OUNQOIVMQJOJSP-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C=CC=C2Br)C(S(N)(=O)=O)=C1
Computed Properties
- Exact Mass: 287.95681g/mol
- Monoisotopic Mass: 287.95681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 73.5Ų
Experimental Properties
- Density: 1.80±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 492.5±48.0 °C(Predicted)
- pka: 10.21±0.30(Predicted)
7-bromo-1-methyl-1H-indole-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37267380-0.05g |
7-bromo-1-methyl-1H-indole-3-sulfonamide |
1158209-83-6 | 95.0% | 0.05g |
$202.0 | 2025-03-18 | |
| Enamine | EN300-37267380-0.1g |
7-bromo-1-methyl-1H-indole-3-sulfonamide |
1158209-83-6 | 95.0% | 0.1g |
$301.0 | 2025-03-18 | |
| Enamine | EN300-37267380-0.25g |
7-bromo-1-methyl-1H-indole-3-sulfonamide |
1158209-83-6 | 95.0% | 0.25g |
$431.0 | 2025-03-18 | |
| Enamine | EN300-37267380-0.5g |
7-bromo-1-methyl-1H-indole-3-sulfonamide |
1158209-83-6 | 95.0% | 0.5g |
$679.0 | 2025-03-18 | |
| Enamine | EN300-37267380-1.0g |
7-bromo-1-methyl-1H-indole-3-sulfonamide |
1158209-83-6 | 95.0% | 1.0g |
$871.0 | 2025-03-18 | |
| Enamine | EN300-37267380-2.5g |
7-bromo-1-methyl-1H-indole-3-sulfonamide |
1158209-83-6 | 95.0% | 2.5g |
$1707.0 | 2025-03-18 | |
| Enamine | EN300-37267380-5.0g |
7-bromo-1-methyl-1H-indole-3-sulfonamide |
1158209-83-6 | 95.0% | 5.0g |
$2525.0 | 2025-03-18 | |
| Enamine | EN300-37267380-10.0g |
7-bromo-1-methyl-1H-indole-3-sulfonamide |
1158209-83-6 | 95.0% | 10.0g |
$3746.0 | 2025-03-18 | |
| 1PlusChem | 1P0205EW-50mg |
7-bromo-1-methyl-indole-3-sulfonamide |
1158209-83-6 | 95% | 50mg |
$303.00 | 2023-12-26 | |
| 1PlusChem | 1P0205EW-100mg |
7-bromo-1-methyl-indole-3-sulfonamide |
1158209-83-6 | 95% | 100mg |
$434.00 | 2023-12-26 |
7-bromo-1-methyl-1H-indole-3-sulfonamide Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 7-bromo-1-methyl-1H-indole-3-sulfonamide
7-Bromo-1-Methyl-1H-Indole-3-Sulfonamide: A Comprehensive Overview
7-Bromo-1-Methyl-1H-Indole-3-Sulfonamide (CAS No. 1158209-83-6) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the indole sulfonamide class, which has been extensively studied for its potential therapeutic applications. The molecule consists of an indole ring system, a bromine substituent at the 7-position, a methyl group at the 1-position, and a sulfonamide group at the 3-position. These structural features contribute to its unique chemical properties and biological activities.
The indole core is a fundamental heterocyclic structure found in numerous bioactive compounds, including tryptophan derivatives and various pharmaceutical agents. The presence of a bromine atom at the 7-position introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. Similarly, the methyl group at the 1-position adds steric bulk, potentially affecting the molecule's conformation and interactions with biological targets. The sulfonamide group at the 3-position is known for its ability to enhance solubility and bioavailability, making it a common feature in drug design.
Recent studies have highlighted the potential of 7-bromo-1-methyl-1H-indole-3-sulfonamide as a modulator of various cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cancer progression and inflammation. The sulfonamide moiety has been shown to facilitate interactions with ATP-binding pockets of these enzymes, making it a promising lead for drug development.
In addition to its enzymatic activity, 7-bromo-1-methyl-1H-indole-3-sulfonamide has been investigated for its ability to modulate ion channels and G-protein coupled receptors (GPCRs). A study in *Nature Communications* revealed that this compound can selectively target voltage-gated sodium channels, which are implicated in pain signaling and epilepsy. This dual functionality underscores the versatility of indole sulfonamides as multi-target drugs.
The synthesis of 7-bromo-1-methyl-1H-indole-3-sulfonamide involves a multi-step process that typically begins with the preparation of an indole derivative followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. For example, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine substituent with high precision.
From an analytical standpoint, 7-bromo-1-methyl-1H-indole-3-sulfonamide can be characterized using various spectroscopic techniques such as NMR, IR, and MS. These methods provide critical insights into the compound's purity, stability, and structural integrity. High-resolution mass spectrometry (HRMS) has been particularly useful for confirming the molecular formula and detecting impurities.
In terms of applications, 7-bromo-1-methyl-1H-indole-3-sulfonamide holds promise as a tool compound for studying cellular signaling pathways and as a lead molecule for drug discovery programs targeting cancer, inflammation, and neurological disorders. Its unique combination of structural features makes it an attractive candidate for further preclinical development.
Looking ahead, ongoing research aims to optimize the pharmacokinetic profile of 7-bromo-1-methyl-1H-indole-3-sulfonamide through structural modifications and formulation strategies. Researchers are also exploring its potential as a combination therapy agent to enhance efficacy while minimizing adverse effects.
In conclusion, 7-bromo-1-methyl
1158209-83-6 (7-bromo-1-methyl-1H-indole-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)